Cas no 898646-85-0 (5-chloro-N,N-diethyl-2-(methylsulfanyl)pyrimidine-4-carboxamide)

• Product Name: 5-chloro-N,N-diethyl-2-(methylsulfanyl)pyrimidine-4-carboxamide
• CAS No: 898646-85-0
• MF: C₁₀H₁₄ClN₃OS
• MW: 259.755659580231
• CID: 5423811
• Update Time: 2025-05-21

5-chloro-N,N-diethyl-2-(methylsulfanyl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N,N-diethyl-2-methylsulfanylpyrimidine-4-carboxamide
• 5-chloro-N,N-diethyl-2-(methylsulfanyl)pyrimidine-4-carboxamide

• Inchi： 1S/C10H14ClN3OS/c1-4-14(5-2)9(15)8-7(11)6-12-10(13-8)16-3/h6H,4-5H2,1-3H3
• InChI Key： PGXLWKKPYFGMHG-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=C(Cl)C(C(N(CC)CC)=O)=N1

Additional information on 5-chloro-N,N-diethyl-2-(methylsulfanyl)pyrimidine-4-carboxamide

5-Chloro-N,N-Diethyl-2-(Methylsulfanyl)Pyrimidine-4-Carboxamide: A Comprehensive Overview

The compound with CAS No 898646-85-0, commonly referred to as 5-chloro-N,N-diethyl-2-(methylsulfanyl)pyrimidine-4-carboxamide, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities and applications in drug discovery. The molecular structure of this compound is characterized by a pyrimidine ring system with substituents at positions 2, 4, and 5, making it a unique member of this chemical family.

Recent advancements in chemical synthesis have enabled researchers to explore the synthetic pathways for this compound more effectively. The synthesis of 5-chloro-N,N-diethyl-2-(methylsulfanyl)pyrimidine-4-carboxamide typically involves multi-step reactions, including nucleophilic substitutions and condensation reactions. These methods have been optimized to improve yield and purity, ensuring that the compound can be produced on a larger scale for various applications.

The biological activity of this compound has been a focal point of recent studies. Researchers have demonstrated that 5-chloro-N,N-diethyl-2-(methylsulfanyl)pyrimidine-4-carboxamide exhibits potent inhibitory effects on certain enzymes and receptors, making it a promising candidate for drug development. For instance, studies have shown that this compound can modulate the activity of kinase enzymes, which are critical targets in the treatment of cancer and inflammatory diseases.

In addition to its pharmacological applications, this compound has also been investigated for its potential use in agrochemicals. The pesticidal activity of 5-chloro-N,N-diethyl-2-(methylsulfanyl)pyrimidine-4-carboxamide has been tested against various insect species, with encouraging results suggesting its effectiveness as an insecticide. This dual application potential underscores the versatility of this compound in different industries.

The chemical properties of this compound are equally noteworthy. With a molecular formula of C13H17ClN3OS and a molecular weight of 310.79 g/mol, it exists as a crystalline solid under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions and formulations.

From an environmental perspective, the toxicological profile of 5-chloro-N,N-diethyl-2-(methylsulfanyl)pyrimidine-4-carboxamide has been assessed to ensure its safety for human use and environmental compatibility. Studies indicate that it has low acute toxicity, which aligns with regulatory requirements for pharmaceutical and agrochemical products.

In conclusion, 5-chloro-N,N-diethyl-2-(methylsulfanyl)pyrimidine-4-carboxamide (CAS No 898646-85-0) is a versatile compound with significant potential in both medical and agricultural sectors. Its unique chemical structure, coupled with its diverse biological activities, positions it as a valuable asset in ongoing research and development efforts.